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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
potential applications of 1,3-dipalmitoyl-2-stearoyl glycerol, a mixed-acid triglyceride of
significant interest in various scientific and industrial fields, including drug delivery and
materials science.

Core Molecular Structure and Identification

1,3-Dipalmitoyl-2-stearoyl glycerol, also known as PSP (Palmitic-Stearic-Palmitic), is a
triacylglycerol molecule. Its structure consists of a glycerol backbone esterified with two palmitic
acid molecules at the sn-1 and sn-3 positions and one stearic acid molecule at the sn-2
position.[1]

Key Identifiers:

Identifier Value

Chemical Formula Cs3H10206[1][2]
Molecular Weight 835.4 g/mol [2]
CAS Number 2177-97-1[1][2]

1,3-Palmitin-2-Stearin, 16:0/18:0/16:0-TG,

Synonyms
TG(16:0/18:0/16:0)[1][2]
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Physicochemical Properties

The physical and chemical characteristics of 1,3-dipalmitoyl-2-stearoyl glycerol are crucial
for its handling, formulation, and application.

Table of Physicochemical Data:

Property Value Source(s)
Physical State Solid at room temperature [2]

Melting Point ~59.5°C [3]
Solubility Soluble in DMF (10 mg/ml) [1][2]

Exhibits polymorphism, with
different crystalline forms (a,
B', B) affecting its physical

properties. The study of its
(4151617 I8OI10][11][12][13]

Polymorphism binary phase behavior with [14]

1,2-dipalmitoyl-3-stearoyl-sn-
glycerol reveals complex
melting and crystallization

patterns.

The triclinic polymorphs of
similar triglycerides have been

Crystal Structure _ L [4][6][8]
studied, providing insight into

the crystal packing.

Experimental Protocols

Detailed experimental procedures are essential for the synthesis, purification, and analysis of
1,3-dipalmitoyl-2-stearoyl glycerol. The following protocols are adapted from established
methods for similar mixed-acid triglycerides.

Synthesis: Chemoenzymatic Approach
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This method, adapted from the synthesis of other structured triglycerides, offers high

regioselectivity.[15]

Experimental Workflow for Synthesis:

Step 1: Synthesis of 1,3-diglyceride

'

Esterification of glycerol with palmitic acid using a lipase catalyst (e.g., Novozym 435) at 35°C for 8 hours.

'

Step 2: Acylation with Stearic Acid

'

Chemical acylation of the purified 1,3-dipalmitin with stearoyl chloride in the presence of a base.

'

Step 3: Purification

'

Purification of the final product by column chromatography or crystallization.

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis workflow for 1,3-dipalmitoyl-2-stearoyl glycerol.

Purification: High-Performance Liquid Chromatography
(HPLC)

A reversed-phase HPLC method can be employed for the purification and analysis of 1,3-
dipalmitoyl-2-stearoyl glycerol.[16][17][18][19]
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HPLC Parameters (Adapted):

Parameter Specification

C18 (ODS2) column (e.g., 250 mm x 4.6 mm, 5

pum particle size)

Column

Mobile Phase Gradient of acetone in acetonitrile

Flow Rate 1.0 mL/min

Evaporative Light Scattering Detector (ELSD) or

Detector
Mass Spectrometer (MS)
Temperature 30°C
Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools for the
structural confirmation of 1,3-dipalmitoyl-2-stearoyl glycerol. Specific chemical shifts for the
glycerol backbone protons and carbons can confirm the regiospecific placement of the fatty
acids.[20]

Mass Spectrometry (MS): Mass spectrometry, particularly with soft ionization techniques like
ESI or APCI, is used to determine the molecular weight and fatty acid composition.
Fragmentation patterns in MS/MS can help elucidate the structure by showing the neutral loss
of the constituent fatty acids.[21][22][23][24]

Applications in Drug Development

Triglycerides, including 1,3-dipalmitoyl-2-stearoyl glycerol, are valuable components in drug
delivery systems, primarily in the formulation of liposomes and other lipid-based nanopatrticles.
[25][26][27][28][29]

Liposomal Drug Delivery Workflow:
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Lipid Film Hydration

Dissolve 1,3-dipalmitoyl-2-stearoyl glycerol and other lipids in an organic solvent. Evaporate solvent to form a thin film.

Hydrate the lipid film with an agueous solution containing the drug to form multilamellar vesicles (MLVs).

Size Reduction

'

Extrude or sonicate the MLVs to produce small unilamellar vesicles (SUVs) of a desired size.

Purification

Remove unencapsulated drug by dialysis or size exclusion chromatography.

Click to download full resolution via product page

Caption: General workflow for the preparation of liposomes for drug delivery.
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The inclusion of specific triglycerides like 1,3-dipalmitoyl-2-stearoyl glycerol can influence
the stability, drug loading capacity, and release characteristics of the liposomal formulation.

Biological Role and Signaling

The direct involvement of 1,3-dipalmitoyl-2-stearoyl glycerol in specific signaling pathways is
not yet well-elucidated. However, its levels have been observed to decrease in rats
experiencing energy depletion due to reduced food intake, suggesting a role in energy
metabolism and storage.[1][2]

Hypothetical Signaling Pathway Involvement:

Further research is required to determine if 1,3-dipalmitoyl-2-stearoyl glycerol or its
metabolites directly interact with cellular signaling cascades. A hypothetical pathway could
involve its breakdown into diacylglycerol and fatty acids, which are known signaling molecules.

1,3-Dipalmitoyl-2-stearoyl glycerol

l

Lipase

;

Diacylglycerol (DAG) + Fatty Acids

activates

Protein Kinase C (PKC) Activation

Downstream Cellular Responses
(e.g., proliferation, differentiation)
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Caption: Hypothetical signaling pathway involving the metabolic products of 1,3-dipalmitoyl-2-
stearoyl glycerol.

This guide serves as a foundational resource for professionals working with 1,3-dipalmitoyl-2-
stearoyl glycerol. Further investigation into its biological functions and the development of
standardized experimental protocols will undoubtedly expand its applications in research and
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-
glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-glycerol
https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

